N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide

• IUPAC Name: N-[2-(4-acetamidoanilino)-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H15N3O3S/c1-10(19)17-11-4-6-12(7-5-11)18-14(20)9-16-15(21)13-3-2-8-22-13/h2-8H,9H2,1H3,(H,16,21)(H,17,19)(H,18,20)
• InChI Key: PUNCVIKAHMHLBY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CNC(=O)C2=CC=CS2
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol

Description

N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide, also known as TAK-659, is a small molecule inhibitor that has shown potential as a therapeutic agent for various diseases.

Mechanism of Action

N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide works by inhibiting the activity of Bruton's tyrosine kinase (BTK), a key enzyme involved in the signaling pathways of B-cell receptors. By inhibiting BTK, N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide can prevent the activation and proliferation of B-cells, which are involved in various diseases, including cancer and autoimmune disorders.
Biochemical and Physiological Effects:
N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide has been shown to have several biochemical and physiological effects, including inhibition of BTK activity, reduction in the proliferation of cancer cells, and suppression of inflammation. N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide is its specificity for BTK, which makes it a promising therapeutic agent for diseases that involve B-cell activation. However, one of the limitations of N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide is its low solubility, which can make it difficult to formulate for clinical use.

Future Directions

There are several future directions for the research and development of N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide, including the optimization of its pharmacokinetic properties, the investigation of its potential use in combination with other therapies, and the exploration of its efficacy in various diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide and its potential side effects.
Conclusion:
N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide is a promising small molecule inhibitor that has shown potential as a therapeutic agent for various diseases. Its specificity for BTK makes it a promising candidate for diseases that involve B-cell activation, and its favorable pharmacokinetic profile makes it a promising drug candidate. However, further research is needed to fully understand its mechanism of action and potential side effects, and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide involves several steps, including the reaction of 4-aminobenzamide with acetic anhydride to form N-acetyl-4-aminobenzamide, which is then reacted with 2-oxoethyl thiophene-3-carboxylate to form N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide. The overall yield of the synthesis process is around 30%.

Scientific Research Applications

N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide has been extensively studied for its potential use in treating various diseases, including cancer, autoimmune disorders, and inflammatory diseases. In preclinical studies, N-(2-{[4-(acetylamino)phenyl]amino}-2-oxoethyl)-2-thiophenecarboxamide has shown promising results in inhibiting the proliferation of cancer cells and reducing inflammation in animal models.